Cas no 61716-92-5 (1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-butyl-3-nitro-)

1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-butyl-3-nitro- structure
61716-92-5 structure
Product Name:1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-butyl-3-nitro-
CAS No:61716-92-5
MF:C9H13N5O4
MW:255.230621099472
CID:468656
PubChem ID:71392936
Update Time:2025-04-19

1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-butyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-butyl-3-nitro-
    • 1-butyl-N-carbamoyl-3-nitropyrazole-4-carboxamide
    • 61716-92-5
    • DTXSID40814724
    • 1-Butyl-N-carbamoyl-3-nitro-1H-pyrazole-4-carboxamide
    • Inchi: 1S/C9H13N5O4/c1-2-3-4-13-5-6(7(12-13)14(17)18)8(15)11-9(10)16/h5H,2-4H2,1H3,(H3,10,11,15,16)
    • InChI Key: FTSMIMIFDBISFE-UHFFFAOYSA-N
    • SMILES: O=C(C1C([N+](=O)[O-])=NN(C=1)CCCC)NC(N)=O

Computed Properties

  • Exact Mass: 255.09689
  • Monoisotopic Mass: 255.09675391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 133.15
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